Cas no 867040-98-0 (2-{(3,4-dichlorophenyl)aminomethyl}-1H,2H,3H-pyrrolo3,4-cpyridine-1,3-dione)

• Product Name: 2-{(3,4-dichlorophenyl)aminomethyl}-1H,2H,3H-pyrrolo3,4-cpyridine-1,3-dione
• CAS No: 867040-98-0
• MF: C₁₄H₉Cl₂N₃O₂
• MW: 322.146160840988
• CID: 6270592
• PubChem ID: 2151814
• Update Time: 2025-06-18

2-{(3,4-dichlorophenyl)aminomethyl}-1H,2H,3H-pyrrolo3,4-cpyridine-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-{(3,4-dichlorophenyl)aminomethyl}-1H,2H,3H-pyrrolo3,4-cpyridine-1,3-dione
• F1611-0031
• 2-[(3,4-dichloroanilino)methyl]pyrrolo[3,4-c]pyridine-1,3-dione
• 2-{[(3,4-dichlorophenyl)amino]methyl}-1H,2H,3H-pyrrolo[3,4-c]pyridine-1,3-dione
• AKOS002852835
• 2-(((3,4-dichlorophenyl)amino)methyl)-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione
• 867040-98-0

• Inchi： 1S/C14H9Cl2N3O2/c15-11-2-1-8(5-12(11)16)18-7-19-13(20)9-3-4-17-6-10(9)14(19)21/h1-6,18H,7H2
• InChI Key： GYTBPAHNHLYZEK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NCN1C(C2C=NC=CC=2C1=O)=O)Cl

Computed Properties

• Exact Mass: 321.0071819g/mol
• Monoisotopic Mass: 321.0071819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.3Ų

Additional information on 2-{(3,4-dichlorophenyl)aminomethyl}-1H,2H,3H-pyrrolo3,4-cpyridine-1,3-dione

Professional Introduction to Compound with CAS No. 867040-98-0 and Product Name: 2-{(3,4-dichlorophenyl)aminomethyl}-1H,2H,3H-pyrrolo[3,4-c]pyridine-1,3-dione

2-{(3,4-dichlorophenyl)aminomethyl}-1H,2H,3H-pyrrolo[3,4-c]pyridine-1,3-dione (CAS No. 867040-98-0) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyridine class, a structural motif known for its broad biological activity and potential therapeutic applications. The presence of multiple functional groups, including an amine-substituted benzene ring and a dione moiety, makes this molecule a promising candidate for further investigation in drug discovery and development.

The amine-substituted benzene ring in the molecular structure of this compound is particularly noteworthy. The 3,4-dichlorophenyl group introduces electrophilic centers that can participate in various chemical reactions, making it a versatile scaffold for medicinal chemists. This feature has been exploited in the design of molecules targeting specific biological pathways. For instance, studies have shown that analogs of this compound exhibit inhibitory activity against certain enzymes involved in cancer progression and inflammation.

Moreover, the dione moiety in the pyrrolopyridine core contributes to the compound's reactivity and stability under various conditions. This structural feature is often utilized to enhance binding affinity to biological targets by forming hydrogen bonds or participating in hydrophobic interactions. Recent research has highlighted the importance of such dione-containing compounds in developing novel therapeutics for neurological disorders. The pyrrolo[3,4-c]pyridine scaffold itself is known for its ability to interact with a wide range of biological receptors and enzymes, making it a valuable building block in medicinal chemistry.

In the context of modern drug discovery, the synthesis and optimization of 2-{(3,4-dichlorophenyl)aminomethyl}-1H,2H,3H-pyrrolo[3,4-c]pyridine-1,3-dione have been influenced by advances in synthetic methodologies and computational chemistry. The development of efficient synthetic routes has enabled researchers to produce this compound in higher yields and purities, facilitating more comprehensive biological evaluations. Additionally, computational techniques such as molecular docking and virtual screening have been employed to predict potential binding interactions with target proteins.

One of the most exciting areas of research involving this compound is its potential application in treating metabolic diseases. Studies have demonstrated that derivatives of pyrrolopyridine can modulate key enzymes involved in glucose metabolism and lipid biosynthesis. The amine-substituted benzene ring interacts with these enzymes in a manner that can either enhance or inhibit their activity, depending on the specific substitution pattern. This property makes it an attractive candidate for developing treatments for conditions such as diabetes and hyperlipidemia.

The dione moiety also plays a crucial role in modulating enzyme activity by influencing the electronic properties of the molecule. This feature has been exploited in designing molecules that can selectively inhibit overactive enzymes without affecting other related enzymes. Such selectivity is critical for minimizing side effects and improving therapeutic outcomes. Recent studies have shown that compounds containing this dione group exhibit high binding affinity to certain kinases and phosphatases, which are key players in cellular signaling pathways.

Another promising application of 2-{(3,4-dichlorophenyl)aminomethyl}-1H,2H,3H-pyrrolo[3,4-c]pyridine-1,3-dione is in the field of anti-inflammatory therapy. Inflammation is a complex biological process involving multiple pathways and mediators. Pyrrolopyridine derivatives have been shown to interact with inflammatory cytokines and signaling molecules, thereby reducing inflammation-induced damage. The amine-substituted benzene ring facilitates these interactions by forming stable hydrogen bonds with target residues on proteins involved in inflammation.

The dione moiety further enhances anti-inflammatory activity by modulating the redox state of cells. Reactive oxygen species (ROS) are known to contribute significantly to inflammatory processes, and compounds that can scavenge ROS have potential therapeutic benefits. Studies have indicated that derivatives of this compound can effectively neutralize ROS without causing oxidative stress to healthy cells.

In conclusion,2-{(3,4-dichlorophenyl)aminomethyl}-1H,2H,3H-pyrrolo[3,4-c]pyridine-1,3-dione (CAS No. 867040-98-0) represents a fascinating molecule with diverse biological activities and therapeutic potential. Its unique structural features—particularly the amine-substituted benzene ring and the dione moiety—make it an excellent candidate for further exploration in drug discovery efforts targeting metabolic diseases, inflammation,and other neurological disorders.* The continued investigation into this compound promises to yield valuable insights into its mechanisms of action*and its potential as a lead structure*for novel therapeutics.*